Cas no 1465376-92-4 (N-[[4-(2-Methylpropyl)-2-morpholinyl]methyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide)

• Product Name: N-[[4-(2-Methylpropyl)-2-morpholinyl]methyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide
• CAS No: 1465376-92-4
• MF: C₁₇H₃₀N₄O₂
• MW: 322.445703983307
• CID: 5445339
• PubChem ID: 84592123
• Update Time: 2025-07-09

N-[[4-(2-Methylpropyl)-2-morpholinyl]methyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1465376-92-4
• AKOS016977816
• N-{[4-(2-METHYLPROPYL)MORPHOLIN-2-YL]METHYL}-4-(PROP-2-YN-1-YL)PIPERAZINE-1-CARBOXAMIDE
• N-[[4-(2-Methylpropyl)morpholin-2-yl]methyl]-4-prop-2-ynylpiperazine-1-carboxamide
• Z1534435036
• EN300-26623152
• N-[[4-(2-Methylpropyl)-2-morpholinyl]methyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide

• Inchi： 1S/C17H30N4O2/c1-4-5-19-6-8-21(9-7-19)17(22)18-12-16-14-20(10-11-23-16)13-15(2)3/h1,15-16H,5-14H2,2-3H3,(H,18,22)
• InChI Key： ZJOPBVWFQKXNOG-UHFFFAOYSA-N
• SMILES： N1(C(NCC2OCCN(CC(C)C)C2)=O)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 322.23687621g/mol
• Monoisotopic Mass: 322.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.7±45.0 °C(Predicted)
• pka: 13.70±0.20(Predicted)

Additional information on N-[[4-(2-Methylpropyl)-2-morpholinyl]methyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide

Exploring the Chemical Compound CAS No 1465376-92-4: N-[[4-(2-Methylpropyl)-2-morpholinyl]methyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide

The compound with CAS No 1465376-92-4, named N-[[4-(2-Methylpropyl)-2-morpholinyl]methyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide, is a complex organic molecule with significant potential in the field of pharmacology and organic synthesis. This compound is characterized by its intricate structure, which includes a morpholine ring, a piperazine ring, and an acetylenic group. The combination of these structural elements makes it a promising candidate for various applications in drug discovery and development.

The morpholine ring, a six-membered heterocyclic structure containing one oxygen atom, is a common feature in many bioactive compounds. In this compound, the morpholine ring is substituted at the 4-position with a 2-methylpropyl group, which adds to its structural complexity and potentially enhances its pharmacokinetic properties. The piperazine ring, another six-membered heterocycle with two nitrogen atoms, is connected to the morpholine moiety via a methylene bridge. This connection introduces additional flexibility and may influence the compound's ability to interact with biological targets.

One of the most notable features of this compound is the presence of an acetylenic group (sp-hybridized carbon-carbon triple bond) at the 4-position of the piperazine ring. Acetylenic groups are known for their unique electronic properties and have been extensively studied in medicinal chemistry for their ability to modulate drug-receptor interactions. The substitution pattern of this group in the compound suggests that it may play a critical role in determining its bioactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug design. The combination of morpholine and piperazine rings creates a rigid yet flexible framework that can be tailored to target specific biological pathways. For instance, researchers have explored similar compounds as potential inhibitors of enzymes involved in cancer progression, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the morpholine ring through cyclization reactions and the subsequent functionalization with the piperazine moiety. The introduction of the acetylenic group is typically achieved through alkyne coupling reactions or other specialized methods that preserve its reactivity.

In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting various disease states. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying complex biological systems. Furthermore, its structural uniqueness provides opportunities for further optimization through medicinal chemistry approaches such as substituent modification and stereochemical analysis.

From an industrial perspective, the production of this compound requires advanced chemical engineering techniques to ensure scalability and cost-effectiveness. The use of environmentally friendly reagents and energy-efficient processes is increasingly being emphasized in modern pharmaceutical manufacturing. As such, ongoing research is focused on developing sustainable methods for synthesizing compounds like CAS No 1465376-92-4.

In conclusion, N-[[4-(2-Methylpropyl)-2-morpholinyl]methyl]-4-(2-propyn-1-yl)-1-piperazinecarboxamide represents a significant advancement in organic chemistry. Its intricate structure and diverse functional groups make it a valuable asset in both academic research and industrial applications. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking discoveries in medicine and beyond.